Cas no 2148344-50-5 (1-[2-[2-(4-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one)

• Product Name: 1-[2-[2-(4-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one
• CAS No: 2148344-50-5
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 6627090
• PubChem ID: 170902328
• Update Time: 2026-03-12

1-[2-[2-(4-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[2-[2-(4-Methylphenyl)ethynyl]phenyl]-2,3-butadien-1-one
• 1-(2-(p-Tolylethynyl)phenyl)buta-2,3-dien-1-one
• 2148344-50-5
• G74362

• Inchi： 1S/C19H14O/c1-3-6-19(20)18-8-5-4-7-17(18)14-13-16-11-9-15(2)10-12-16/h4-12H,1H2,2H3
• InChI Key： ZHLGZCWZNVVAPM-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1C#CC1=CC=C(C)C=C1)(=O)C=C=C

Computed Properties

• Exact Mass: 258.104465066g/mol
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 432.0±38.0 °C(Predicted)